1-[(2,5-dimethylphenyl)sulfonyl]-N-3-isoxazolyl-4-piperidinecarboxamide

• IUPAC Name: 1-(2,5-dimethylphenyl)sulfonyl-N-(1,2-oxazol-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H21N3O4S/c1-12-3-4-13(2)15(11-12)25(22,23)20-8-5-14(6-9-20)17(21)18-16-7-10-24-19-16/h3-4,7,10-11,14H,5-6,8-9H2,1-2H3,(H,18,19,21)
• InChI Key: OCUOVLXQQNXDEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCC(CC2)C(=O)NC3=NOC=C3
• Molecular Formula: C17H21N3O4S
• Molecular Weight: 363.4 g/mol

Description

1-[(2,5-dimethylphenyl)sulfonyl]-N-3-isoxazolyl-4-piperidinecarboxamide is a chemical compound that has been synthesized for scientific research purposes. It is commonly referred to as DIPPA and has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and potential applications in different fields.

Mechanism of Action

The exact mechanism of action of DIPPA is not fully understood, but it is believed to act on the opioid receptors in the brain and spinal cord. It has been shown to have a high affinity for the mu-opioid receptor, which is involved in pain management. DIPPA has also been shown to have activity at the delta-opioid receptor, which is involved in mood regulation.
Biochemical and Physiological Effects
DIPPA has been shown to have analgesic effects in animal studies. It has also been shown to have anti-inflammatory effects and to inhibit the growth of cancer cells. In addition, DIPPA has been shown to have sedative effects, which may be useful in treating anxiety and insomnia.

Advantages and Limitations for Lab Experiments

One advantage of using DIPPA in lab experiments is its high potency and selectivity for the mu-opioid receptor. This makes it a useful tool for investigating the role of this receptor in pain management and other physiological processes. However, one limitation of using DIPPA is its potential for abuse and addiction, which may limit its use in clinical settings.

Future Directions

There are several future directions for research on DIPPA. One area of interest is its potential as an anticancer agent. Further studies are needed to investigate its mechanism of action and efficacy in different types of cancer. Another area of interest is its potential as a treatment for anxiety and insomnia. Future studies could investigate its sedative effects and potential for use in clinical settings. Finally, research could also investigate the potential for developing new derivatives of DIPPA with improved potency and selectivity for the mu-opioid receptor.

Synthesis Methods

The synthesis of DIPPA involves the reaction of 2,5-dimethylbenzenesulfonyl chloride with 3-isoxazolyl-4-piperidone in the presence of a base such as triethylamine. The resulting intermediate is then reacted with piperidinecarboxylic acid to yield the final product. This method has been optimized to produce high yields of pure DIPPA.

Scientific Research Applications

DIPPA has been used in various scientific research applications, including studies on the central nervous system, pain management, and cancer treatment. It has been shown to have analgesic effects and has been used in pain management research. DIPPA has also been investigated for its potential as an anticancer agent due to its ability to inhibit the growth of cancer cells.